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Introduction: Pyroxene as a Petrogenetic Recorder
Pyroxene, a major rock-forming inosilicate mineral group, is a cornerstone in the study of

basalt petrogenesis.[1][2][3] Its crystal structure allows for the incorporation of a wide variety of

major and trace elements, making it a sensitive recorder of the physical and chemical

conditions of magma formation, evolution, and ascent.[2][4][5] The chemical composition of

pyroxene in basaltic rocks provides invaluable insights into the nature of the mantle source,

the degree of partial melting, processes of fractional crystallization, magma mixing and

recharge, and the tectonic setting of magma generation.[4][6][7][8] This document provides

detailed application notes, experimental protocols, and data presentation guidelines for

researchers utilizing pyroxene chemistry to unravel the complexities of basaltic magmatism.

Key Applications of Pyroxene Chemistry
The chemical variability in pyroxenes, particularly clinopyroxenes, serves as a powerful tool in

petrogenetic studies. Key applications include:

Magma Source Characterization: The trace element composition of pyroxene can reflect the

characteristics of the parental magma and, by extension, its mantle source.[4] For instance,

the relative enrichment or depletion of light rare earth elements (LREEs) versus heavy rare

earth elements (HREEs) can indicate the presence of garnet in the source region.

Fractional Crystallization and Magma Differentiation: As magma cools, the composition of

crystallizing pyroxene evolves.[9][10] Tracking these compositional changes, for example in
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the Mg# (molar Mg/(Mg+Fe)), can elucidate the extent of fractional crystallization and the

differentiation path of the magma.[8]

Thermobarometry: The composition of clinopyroxene is sensitive to both temperature and

pressure.[11][12][13] Various geothermobarometers based on clinopyroxene composition,

sometimes in conjunction with the host rock or melt composition, can be used to estimate the

conditions of magma storage and crystallization in the Earth's crust and upper mantle.[6][14]

Tectonic Setting Discrimination: The major and trace element composition of pyroxenes can

help distinguish basalts from different tectonic settings, such as mid-ocean ridges (MORB),

island arcs (IAT), and ocean islands (OIB).[15][16] For example, pyroxenes from

subduction-related settings often exhibit distinct trace element signatures, such as negative

anomalies in high-field-strength elements (e.g., Nb, Ta, Ti).[17]

Magma Mixing and Recharge: Zoned pyroxene crystals, with distinct compositional domains

from core to rim, can provide evidence for magma mixing and recharge events within a

magma chamber.[6][18] Oscillatory zoning can indicate multiple injections of new magma

into the system.[6]

Data Presentation: Quantitative Insights from
Pyroxene Chemistry
Clear and structured presentation of quantitative data is crucial for comparative analysis. The

following tables summarize key compositional data for pyroxenes from different tectonic

settings and provide an overview of clinopyroxene thermobarometry models.

Table 1: Representative Major Element Compositions (wt%) of Clinopyroxenes in Basalts from

Different Tectonic Settings.
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Oxide
Mid-Ocean Ridge
Basalt (MORB)

Ocean Island
Basalt (OIB)

Island Arc Tholeiite
(IAT)

SiO₂ 49-53 46-51 48-52

TiO₂ 0.5-2.0 2.0-5.0 <1.0

Al₂O₃ 2-5 4-9 2-6

FeO* 5-15 8-18 8-20

MgO 14-18 10-16 12-18

CaO 18-22 19-23 17-21

Na₂O 0.2-0.5 0.4-1.0 0.2-0.6

*Total iron as FeO. Data compiled from various literature sources.

Table 2: Key Trace Element Ratios in Clinopyroxenes for Tectonic Discrimination.

Ratio
Mid-Ocean Ridge
Basalt (MORB)

Ocean Island
Basalt (OIB)

Island Arc Tholeiite
(IAT)

(La/Yb)N <1 >1
Generally <1, but can

be variable

Ti/V 20-50 >50 <20

Zr/Y 2-4 >4 2-4

Nb/Ta
~15-20 (Primitive

Mantle-like)
Variable, often >17 Low, often <15

*N denotes chondrite-normalized values. Ratios are indicative and can vary.

Table 3: Summary of Selected Clinopyroxene Thermobarometers.
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Thermobarometer Application Key Parameters Reference

Putirka (2008) Eq. 33

(T)

Temperature

estimation for

clinopyroxene-liquid

pairs

Clinopyroxene and

liquid compositions
Putirka, 2008[14]

Putirka (2008) Eq. 32d

(P)

Pressure estimation

for clinopyroxene-

liquid pairs

Clinopyroxene and

liquid compositions
Putirka, 2008[14]

Nimis & Ulmer (1998)

P-T estimation for

hydrous mafic-

ultramafic systems

Clinopyroxene unit-

cell volume and

composition

Nimis & Ulmer, 1998

Wang et al. (2021)

P-T estimation for

mafic to intermediate

magmas (Cpx-only)

Clinopyroxene

composition
Wang et al., 2021[14]

Experimental Protocols
Accurate and precise analysis of pyroxene chemistry is fundamental. The following are

generalized protocols for two of the most common micro-analytical techniques.

Electron Probe Microanalysis (EPMA) for Major and
Minor Elements
Objective: To obtain quantitative major and minor element compositions of pyroxene crystals.

Methodology:

Sample Preparation:

Prepare polished thin sections or grain mounts of the basaltic rock samples.

Ensure the surface is flat, highly polished, and free of scratches and plucking.

Carbon-coat the sample to ensure electrical conductivity.
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Instrumentation and Calibration:

Utilize an Electron Probe Microanalyzer (EPMA) equipped with multiple wavelength-

dispersive spectrometers (WDS).[19][20]

Calibrate the instrument using well-characterized natural and synthetic mineral standards

(e.g., diopside, augite, jadeite).[20]

Analytical Conditions:

Accelerating Voltage: 15 kV is a common setting for silicate analysis.[20]

Beam Current: 10-20 nA is typically used.[19][20]

Beam Diameter: A focused beam (e.g., 1-5 µm) is used for spot analyses. A slightly

defocused beam may be used for glassy or hydrous phases to minimize volatile loss.

Counting Times: Use peak counting times of 10-30 seconds for major elements and longer

times (e.g., 60-120 seconds) for minor elements to improve precision.

Data Acquisition and Processing:

Select analysis points on the pyroxene grains, avoiding cracks, inclusions, and alteration

zones. For zoned crystals, acquire core-to-rim profiles.

Measure X-ray intensities for all elements of interest on both standards and unknowns.

Apply matrix corrections (e.g., ZAF or φ(ρz)) to convert raw X-ray intensities into elemental

weight percentages.

Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS) for Trace Elements
Objective: To obtain quantitative trace element compositions of pyroxene crystals.

Methodology:

Sample Preparation:
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Use the same polished thin sections or grain mounts prepared for EPMA. Ensure the

surface is clean.

Instrumentation and Setup:

Couple a high-power laser ablation system (e.g., excimer or solid-state laser) to an

Inductively Coupled Plasma-Mass Spectrometer (ICP-MS).[21][22]

Tune the ICP-MS for optimal sensitivity and low oxide production rates (e.g., ThO+/Th+ <

0.5%).

Analytical Conditions:

Laser Spot Size: Typically 30-50 µm, depending on the size of the pyroxene grains and

the presence of zoning.

Laser Fluence (Energy Density): Adjust to achieve efficient ablation without excessive

fractionation.

Carrier Gas: Use a mixture of He and Ar to transport the ablated aerosol to the ICP-MS.

Data Acquisition and Calibration:

Acquire data in time-resolved analysis mode.

Measure a gas blank before each analysis to determine background levels.

Analyze an external standard (e.g., NIST SRM 610/612 glass) periodically to correct for

instrument drift.

Use an internal standard to correct for variations in ablation yield and matrix effects.[17]

CaO or SiO₂, previously determined by EPMA, is commonly used for pyroxene.

Data Processing:

Select the stable portion of the time-resolved signal for integration, avoiding any signal

from inclusions or grain boundaries.
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Subtract the gas blank from the integrated signal.

Calculate trace element concentrations using the known concentrations of the external

standard and the internal standard element.

Visualizing Petrogenetic Processes and Workflows
Graphical representations are essential for illustrating complex relationships and workflows.

The following diagrams are provided in the DOT language for use with Graphviz.
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Caption: Workflow for basalt petrogenesis study using pyroxene chemistry.
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Caption: Tectonic discrimination using pyroxene chemistry indicators.

Conclusion
The chemical composition of pyroxene is a rich archive of the processes that govern the

generation and evolution of basaltic magmas. By employing rigorous analytical techniques and

systematic data interpretation, researchers can extract detailed information on magma storage

conditions, differentiation pathways, and the tectonic environments of basaltic volcanism. The

protocols and guidelines presented here offer a framework for leveraging the power of

pyroxene chemistry in petrogenetic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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